Cas no 1806006-76-7 (3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806006-76-7
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880974
• Update Time: 2025-05-20

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)7-5(1-2-16)4-18-8(6(7)3-17)10(13,14)15/h4,9H,1H2
• InChI Key： SETAUGSCJRJCGK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(F)(F)F)=NC=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806006-76-7)

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806006-76-7, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple fluorinated substituents and cyano groups in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural formula of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile consists of a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 2-position, with an acetonitrile moiety at the 5-position. This specific arrangement of functional groups creates a molecule with high lipophilicity and potential for interactions with biological targets. The fluorine atoms, in particular, contribute to the compound's metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile represents an advanced derivative of this class, combining multiple fluorinated groups with other pharmacophores to maximize its potential as a lead compound for further development. Its unique chemical profile makes it particularly suitable for applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas.

One of the most compelling aspects of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile is its versatility in medicinal chemistry. The compound can serve as a building block for more complex molecules through various synthetic transformations. For instance, the cyano group can be further functionalized via reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively. The difluoromethyl and trifluoromethyl groups can also be modified through cross-coupling reactions or other palladium-catalyzed processes, allowing for the introduction of additional aryl or heteroaryl moieties.

Recent studies have highlighted the potential of fluorinated pyridines as scaffolds for antiviral and anticancer agents. The electron-withdrawing nature of the cyano and fluorine substituents enhances the compound's ability to interact with biological targets such as enzymes and receptors. Additionally, the high lipophilicity imparted by the fluorinated groups improves membrane permeability, which is crucial for drugs that need to cross biological barriers. These properties make 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile an attractive candidate for further exploration in drug discovery programs.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include halogenation reactions to introduce the difluoromethyl and trifluoromethyl groups, followed by cyanation and acetonitrile functionalization. Advanced techniques such as transition metal catalysis are often employed to ensure regioselectivity and minimize side reactions. The use of high-performance analytical methods like NMR spectroscopy and mass spectrometry is essential for characterizing the compound's structure and purity.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806006-76-7) is a structurally complex and pharmacologically promising compound that represents a significant advancement in medicinal chemistry. Its unique combination of fluorinated substituents and functional groups makes it an excellent candidate for further development into novel therapeutic agents. As research in fluorinated heterocycles continues to progress, compounds like this are expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.